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Compound of Interest

Compound Name: Trimethylphenylammonium iodide

Cat. No.: B029342

. Get Quote

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Trimethylphenylammonium
iodide (CAS No. 98-04-4). The following procedures are designed to ensure a safe laboratory
environment and minimize risks associated with this compound.

Hazard Identification and Safety Data Summary

Trimethylphenylammonium iodide is a chemical that requires careful handling due to its
potential health hazards. It is classified as a hazardous substance and can cause skin irritation,
serious eye damage, and respiratory irritation.[1] Ingestion and skin contact can be harmful.[2]

[3]

Key Hazard Information:

Hazard Classification Description

Skin Corrosion/Irritation

Category 2: Causes skin irritation.[1]

Serious Eye Damage/Irritation

Category 1: Causes serious eye damage.[1]

Specific target organ toxicity (single exposure)

Category 3: May cause respiratory irritation.[1]

Acute Toxicity (Oral, Dermal, Inhalation)

Toxic if swallowed, in contact with skin, or if
inhaled.[2]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Trimethylphenylammonium iodide to prevent contact and exposure.

Recommended Personal Protective Equipment:

Protection Type Specification Rationale

] Protects against dust particles
] Chemical safety goggles or a
Eye and Face Protection ) and splashes that can cause
face shield.[1][4] )
serious eye damage.[1]

Chemical-resistant gloves

(e.g., Nitrile rubber, minimum Prevents skin irritation and
Skin Protection layer thickness: 0.11 mm).[5]A  absorption of the toxic
lab coat or protective clothing substance.[1]

is also required.[2]

A NIOSH/MSHA-approved

i i respirator should be used if o ] )
Respiratory Protection tract irritation from inhaling

dust is generated and _
dust particles.[1][7]

Protects against respiratory

ventilation is inadequate.[4][6]

Procedural Guidance for Safe Handling

Adherence to the following step-by-step procedures is crucial for minimizing exposure and
ensuring safety.

Step 1: Preparation and Engineering Controls
o Work in a well-ventilated area, preferably in a chemical fume hood.[6]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1][6]

» Before handling, inspect all PPE for integrity.

Step 2: Handling the Compound
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Avoid generating dust.[1][5]

Do not breathe in dust, fumes, or vapors.[1][2]

Avoid contact with skin, eyes, and clothing.[1][5]

Wash hands thoroughly after handling the compound.[1][4]

Do not eat, drink, or smoke in the work area.[2]

Step 3: Storage

o Store in a tightly closed container in a dry, well-ventilated place.[1][8]
o Protect from light and moisture.[1]

o Store locked up.[1][8]

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.

First-Aid Measures:
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Exposure Route First-Aid Protocol

Immediately rinse with plenty of water for at
In case of eye contact least 15 minutes, including under the eyelids.[7]

Seek immediate medical attention.[1]

Wash off immediately with plenty of soap and
) water while removing all contaminated clothing
In case of skin contact _ S
and shoes.[1] Get medical attention if irritation

occurs.[1]

Move the person to fresh air. If breathing is
If inhaled difficult, give oxygen. Seek medical attention if

you feel unwell.[1][7]

Do NOT induce vomiting. Clean the mouth with

If swallowed water and seek immediate medical attention.[1]

[7]

Accidental Release Measures:
» Evacuate personnel from the area.
e Wear appropriate PPE as outlined in Section 2.

o Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable,
labeled container for disposal.[1]

Disposal Plan

Proper disposal of Trimethylphenylammonium iodide and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

Disposal Protocol:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1][2]

» Do not allow the product to enter drains.[5]
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Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
Personal Protective Equipment when working with Trimethylphenylammonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fishersci.com [fishersci.com]

e 2. Trimethylphenylammonium lodide - Starshinechemical [starshinechemical.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b029342?utm_src=pdf-body
https://www.benchchem.com/product/b029342?utm_src=pdf-body-img
https://www.benchchem.com/product/b029342?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC160685000&productDescription=PHENYLTRIMETHYLAMMONIUM+500GR&vendorId=VN00032119&countryCode=US&language=en
https://starshinechemical.com/isomer/trimethylphenylammonium-iodide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3. Trimethylphenylammonium iodide | COH14IN | CID 94135 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. medline.com [medline.com]

e 5. beta.lakeland.edu [beta.lakeland.edu]

e 6. fishersci.com [fishersci.com]

e 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
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[https://www.benchchem.com/product/b029342#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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